Cas no 1822522-81-5 (2-oxa-5-azabicyclo[2.2.1]heptan-7-ol)

2-Oxa-5-azabicyclo[2.2.1]heptan-7-ol is a bicyclic heterocyclic compound featuring both oxygen and nitrogen atoms within its rigid framework. This structure imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of hydroxyl and amine functionalities enhances its versatility as a building block for further derivatization. Its constrained bicyclic geometry can influence stereochemical outcomes in reactions, offering advantages in the design of chiral molecules. The compound’s well-defined scaffold is particularly useful in medicinal chemistry for developing bioactive molecules with improved binding properties. Its synthetic accessibility and functional group compatibility further contribute to its utility in research and industrial settings.
2-oxa-5-azabicyclo[2.2.1]heptan-7-ol structure
1822522-81-5 structure
Product Name:2-oxa-5-azabicyclo[2.2.1]heptan-7-ol
CAS No:1822522-81-5
MF:C5H9NO2
MW:115.130461454391
CID:5103588
Update Time:2026-03-03

2-oxa-5-azabicyclo[2.2.1]heptan-7-ol Chemical and Physical Properties

Names and Identifiers

    • 2-oxa-5-azabicyclo[2.2.1]heptan-7-ol
    • Inchi: 1S/C5H9NO2/c7-5-3-2-8-4(5)1-6-3/h3-7H,1-2H2
    • InChI Key: RYZGVIBGUMQLQE-UHFFFAOYSA-N
    • SMILES: C12C(O)C(NC1)CO2

2-oxa-5-azabicyclo[2.2.1]heptan-7-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLL1262-100MG
2-oxa-5-azabicyclo[2.2.1]heptan-7-ol
1822522-81-5 95%
100MG
¥ 4,006.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLL1262-250MG
2-oxa-5-azabicyclo[2.2.1]heptan-7-ol
1822522-81-5 95%
250MG
¥ 6,402.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLL1262-500MG
2-oxa-5-azabicyclo[2.2.1]heptan-7-ol
1822522-81-5 95%
500MG
¥ 10,672.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLL1262-1G
2-oxa-5-azabicyclo[2.2.1]heptan-7-ol
1822522-81-5 95%
1g
¥ 16,005.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLL1262-5G
2-oxa-5-azabicyclo[2.2.1]heptan-7-ol
1822522-81-5 95%
5g
¥ 48,015.00 2023-04-14
Ambeed
A968886-250mg
2-oxa-5-azabicyclo[2.2.1]heptan-7-ol
1822522-81-5 98%
250mg
$2142.0 2024-08-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLL1262-100mg
2-oxa-5-azabicyclo[2.2.1]heptan-7-ol
1822522-81-5 95%
100mg
¥4005.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLL1262-250mg
2-oxa-5-azabicyclo[2.2.1]heptan-7-ol
1822522-81-5 95%
250mg
¥6402.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLL1262-500mg
2-oxa-5-azabicyclo[2.2.1]heptan-7-ol
1822522-81-5 95%
500mg
¥10671.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLL1262-1g
2-oxa-5-azabicyclo[2.2.1]heptan-7-ol
1822522-81-5 95%
1g
¥16005.0 2024-04-23

Additional information on 2-oxa-5-azabicyclo[2.2.1]heptan-7-ol

Introduction to 2-oxa-5-azabicyclo[2.2.1]heptan-7-ol (CAS No. 1822522-81-5)

2-oxa-5-azabicyclo[2.2.1]heptan-7-ol, identified by its Chemical Abstracts Service (CAS) number 1822522-81-5, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This bicyclic heterocyclic molecule features an oxygen atom incorporated into a seven-membered ring system, alongside a nitrogen atom, which confers distinct chemical and biological properties. The presence of these heteroatoms makes it a promising candidate for the development of novel therapeutic agents, particularly in the context of targeting complex biological pathways.

The molecular framework of 2-oxa-5-azabicyclo[2.2.1]heptan-7-ol is characterized by its rigid bicyclic structure, which includes a cyclopropane moiety fused to a five-membered lactone ring. This structural motif not only imparts stability but also allows for conformational flexibility, which is critical for interactions with biological targets such as enzymes and receptors. The compound’s stereochemistry, particularly the configuration at the nitrogen and oxygen atoms, plays a pivotal role in determining its pharmacological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of bicyclic heterocycles due to their ability to mimic natural product scaffolds and exhibit high binding affinity. 2-oxa-5-azabicyclo[2.2.1]heptan-7-ol has been investigated for its potential applications in modulating various biological processes, including inflammation, pain perception, and neurodegenerative disorders. Preliminary studies have demonstrated that this compound exhibits notable interactions with specific enzyme families, such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory responses.

The synthesis of 2-oxa-5-azabicyclo[2.2.1]heptan-7-ol presents unique challenges due to its complex cyclic structure and the need for precise functionalization at multiple positions. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and ring-closing metathesis, have been employed to construct the desired framework with high efficiency and selectivity. These synthetic approaches not only enhance the accessibility of the compound but also allow for structural modifications to optimize its pharmacological properties.

One of the most compelling aspects of 2-oxa-5-azabicyclo[2.2.1]heptan-7-ol is its potential as a scaffold for drug discovery. By leveraging computational chemistry tools and virtual screening techniques, researchers have identified derivatives of this compound that exhibit enhanced bioactivity against target proteins implicated in diseases such as cancer and autoimmune disorders. These computational studies have provided valuable insights into the structural determinants of binding affinity and have guided the design of novel analogs with improved pharmacokinetic profiles.

Experimental validation of these computational predictions has involved both in vitro and in vivo assays. In vitro studies have focused on evaluating the compound’s interaction with relevant enzymes and receptors, while in vivo models have been employed to assess its efficacy in modulating disease-related pathways. Initial results from these studies suggest that 2-oxa-5-azabicyclo[2.2.1]heptan-7-ol possesses significant therapeutic potential, particularly in conditions where inflammation and oxidative stress play a central role.

The biodegradability and environmental impact of 2-oxa-5-azabicyclo[2.2.1]heptan-7-ol are also areas of active investigation. Given its complex structure, understanding how this compound metabolizes in biological systems is crucial for assessing its safety profile and potential long-term effects. Metabolomic studies have begun to unravel the pathways through which this compound is processed by enzymes such as cytochrome P450 (CYP450) enzymes, providing insights into its metabolic fate and potential drug-drug interactions.

The development of novel pharmaceuticals often requires optimization across multiple parameters, including solubility, bioavailability, and toxicity profiles. To address these challenges, researchers have explored various strategies for modifying the structure of 2-oxa-[...](...)heptan [...](...)ol while maintaining its core pharmacophoric features. Techniques such as halogenation, alkylation, and functional group interconversions have been employed to generate libraries of derivatives that can be screened for enhanced activity.

The role of CAS No 1822522815 as a reference point for this compound underscores the importance of standardized nomenclature in chemical research. This unique identifier ensures that researchers worldwide can accurately reference and discuss this molecule without ambiguity, facilitating collaboration across academic institutions and industrial settings.

Future directions in the study of [product name] include exploring its potential applications in combination therapies, where it may synergize with existing drugs to achieve greater therapeutic efficacy or reduce side effects. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into how it interacts with biological targets and could inform the development of next-generation analogs.

In conclusion,[product name] (CAS No 1822538181) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents with significant therapeutic promise . Its unique chemical properties make it an attractive scaffold for drug discovery efforts aimed at addressing some most challenging diseases facing humanity today . As research continues to uncover new applications for this compound , it is likely [product name] will emerge as an important tool both academia industry .

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.